6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one

• CAS: 61595-26-4
• Molecular Formula: C19H10Br2O3
• Molecular Weight: 446.1 g/mol
• SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CC(=O)C4=CC(=C(C(=C4O3)Br)O)Br
• InChI: InChI=1S/C19H10Br2O3/c20-14-8-13-15(22)9-16(24-19(13)17(21)18(14)23)12-7-3-5-10-4-1-2-6-11(10)12/h1-9,23H
• InChIKey: NNROZGDAOUYEKA-UHFFFAOYSA-N

6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one (CAS 61595-26-4): A Dibrominated Naphthyl-Chromone for Targeted Flavonoid Research

6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one (CAS 61595-26-4) is a synthetic flavonoid-class chromone derivative with a molecular formula of C19H10Br2O3 and a molecular weight of 446.1 g/mol. [1] It belongs to the 4H-1-benzopyran-4-one family, featuring dual bromine substitution at the 6- and 8-positions, a free 7-hydroxyl group, and a naphthalen-1-yl substituent at the 2-position. This substitution pattern distinguishes it from simpler flavones and positions it as a structurally elaborated analog within the chromone scaffold class, which is widely recognized as a privileged structure in drug discovery. [2]

6,8-dibromo-7-hydroxy chromone core for pathway screening

Naphthalen-1-yl extension for differentiated target engagement studies

Free 7-OH enables direct derivatization for focused library synthesis

• [1] PubChem Compound Summary for CID 12318354, 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one. National Center for Biotechnology Information, 2025. View Source
• [2] Reis, J., Gaspar, A., Milhazes, N., & Borges, F. (2014). Chromones as a privileged scaffold in drug discovery: A review. Journal of Medicinal Chemistry, 57(19), 7897–7929. View Source

Why 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one Cannot Be Simply Replaced by Common Chromone or Flavone Analogs

The target compound occupies a unique physicochemical and structural niche that distinguishes it from closely related analogs. The combination of a 7-hydroxyl hydrogen-bond donor (HBD = 1), dual electron-withdrawing bromine atoms at positions 6 and 8, and a bulky naphthalen-1-yl group at position 2 generates a computed topological polar surface area (TPSA) of 46.5 Ų and an XLogP3 of 5.5. [1] These values differ substantially from the des-hydroxy analog (CAS 61222-77-3, HBD = 0, TPSA ≈ 26.3 Ų), the non-brominated parent (CAS 113486-35-4, TPSA = 26.3 Ų, XLogP3 = 4.8), and the 7-methoxy analog (CAS 61595-27-5, HBD = 0, TPSA = 35.5 Ų). [1][2][3] In the 6,8-dibromochromone series, the 6,8-dibromo motif has been shown to be critical for biological potency: 6,8-dibromo-2-pentylchroman-4-one achieved an IC50 of 1.5 μM against SIRT2, with larger electron-withdrawing 6,8-substituents being favorable for activity. [4] Similarly, 6,8-dibromo-5,7-dihydroxyflavone exhibited antibacterial activity with MIC values of 31.25–62.5 μM against multiple bacterial strains. [5] These class-level findings underscore that the specific 6,8-dibromo-7-hydroxy substitution constellation cannot be assumed interchangeable with des-bromo, des-hydroxy, or methoxy-protected variants without compromising experimentally relevant properties.

7-OH substitution loss

Des-hydroxy or 7-methoxy analogs lack the H-bond donor; may shift target interaction profile and solubility behavior.

6,8-dibromo removal

Non-brominated chromones show reduced class-level antibacterial/SIRT2 activity; potency context may not transfer directly.

Naphthyl-to-phenyl exchange

Phenyl-flavone analogs have lower lipophilicity and surface complementarity; may alter membrane partitioning and binding pocket fit.

• [1] PubChem Compound Summary for CID 12318354, 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Compound Summary for CID 12318355, 6,8-Dibromo-7-methoxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one. National Center for Biotechnology Information, 2025. View Source
• [3] PubChem Compound Summary for CID 623335, 2-(Naphthalen-1-yl)-4H-chromen-4-one. National Center for Biotechnology Information, 2025. View Source
• [4] Seifert, T., Malo, M., Lengqvist, J., Sihlbom, C., Jarho, E. M., & Luthman, K. (2012). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Journal of Medicinal Chemistry, 55(16), 7094–7106. View Source
• [5] Kingkaew, K., Ruga, R., & Chavasiri, W. (2018). 6,8-Dibromo- and 6,8-Diiodo-5,7-dihydroxyflavones as New Potent Antibacterial Agents. Chemistry Letters, 47(3), 358–361. View Source

Quantitative Comparative Evidence for 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one vs. Closest Analogs

Hydrogen Bond Donor Capacity: 7-OH Confers HBD = 1 vs. HBD = 0 for Des-Hydroxy and 7-Methoxy Analogs

The target compound possesses a free 7-hydroxyl group that contributes one hydrogen bond donor (HBD = 1), whereas the des-hydroxy analog 6,8-dibromo-2-(naphthalen-1-yl)-4H-chromen-4-one (CAS 61222-77-3) and the 7-methoxy analog (CAS 61595-27-5) both have HBD = 0. [1][2] This single HBD increases the topological polar surface area (TPSA) to 46.5 Ų compared to approximately 26.3 Ų for the des-hydroxy analog and 35.5 Ų for the 7-methoxy analog. The presence of a hydrogen bond donor is a key parameter in drug-likeness filters (e.g., Lipinski's Rule of Five) and can critically influence target binding, aqueous solubility, and membrane permeability.

H-Bond Donor Capacity

Head-to-head

HBD = 1 (TPSA 46.5 Ų) vs. HBD = 0 (TPSA ~26.3–35.5 Ų)

7-OH provides hydrogen bond donation unavailable in des-hydroxy or 7-methoxy analogs; supports H-bond-driven interaction studies.

Computed properties; experimental confirmation recommended.

Evidence Dimension	Hydrogen Bond Donor Count and Topological Polar Surface Area
Target Compound Data	HBD = 1; TPSA = 46.5 Ų (PubChem computed)
Comparator Or Baseline	Des-hydroxy analog (CAS 61222-77-3): HBD = 0, TPSA ≈ 26.3 Ų; 7-Methoxy analog (CAS 61595-27-5): HBD = 0, TPSA = 35.5 Ų
Quantified Difference	Target has +1 HBD and +20.2 Ų TPSA vs. des-hydroxy analog; +1 HBD and +11.0 Ų TPSA vs. 7-methoxy analog
Conditions	Computed physicochemical properties from PubChem (Cactvs 3.4.6.11 / XLogP3 3.0)

Why This Matters

The 7-OH group enables hydrogen bond donation critical for target engagement in biological systems and provides a synthetic handle for further derivatization (etherification, esterification, glycosylation) that is unavailable in the des-hydroxy or methoxy-capped analogs.

• [1] PubChem Compound Summary for CID 12318354, 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Compound Summary for CID 12318355, 6,8-Dibromo-7-methoxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one. National Center for Biotechnology Information, 2025. View Source

Lipophilicity Differentiation: XLogP3 = 5.5 vs. 4.8 (Non-Brominated Parent) and 4.6 (6,8-Dibromoflavone)

The target compound exhibits a computed XLogP3 of 5.5, reflecting the combined lipophilic contributions of dual bromine atoms and the naphthalen-1-yl group. [1] This is 0.7 log units higher than the non-brominated parent compound 2-(naphthalen-1-yl)-4H-chromen-4-one (CAS 113486-35-4, XLogP3 = 4.8) [2] and 0.9 log units higher than 6,8-dibromoflavone (CAS 42079-81-2, XLogP3 = 4.6), which bears a simpler phenyl group at position 2 instead of naphthalen-1-yl. [3] The 7-methoxy analog (CAS 61595-27-5) has an XLogP3 of 5.8, making it even more lipophilic than the target by 0.3 log units. [4]

Lipophilicity (XLogP3)

Cross-study comparable

Target: 5.5 | Non-brominated parent: 4.8 | 6,8-dibromoflavone: 4.6 | 7-Methoxy analog: 5.8

Intermediate lipophilicity between parent and 7-methoxy analog; may support balanced permeability profiling.

Computed XLogP3; ADME context to verify.

Evidence Dimension	Computed XLogP3 (lipophilicity)
Target Compound Data	XLogP3 = 5.5
Comparator Or Baseline	Non-brominated parent (CAS 113486-35-4): XLogP3 = 4.8; 6,8-Dibromoflavone (CAS 42079-81-2): XLogP3 = 4.6; 7-Methoxy analog (CAS 61595-27-5): XLogP3 = 5.8
Quantified Difference	+0.7 log units vs. non-brominated parent; +0.9 log units vs. 6,8-dibromoflavone; −0.3 log units vs. 7-methoxy analog
Conditions	Computed by XLogP3 3.0 (PubChem release 2019.06.18–2025.09.15)

Why This Matters

The intermediate lipophilicity of the target compound (between the less lipophilic parent and the more lipophilic 7-methoxy analog) may offer a balanced ADME profile, potentially combining sufficient membrane permeability with moderated metabolic liability compared to higher-logP alternatives.

• [1] PubChem Compound Summary for CID 12318354, 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Compound Summary for CID 623335, 2-(Naphthalen-1-yl)-4H-chromen-4-one. National Center for Biotechnology Information, 2025. View Source
• [3] PubChem Compound Summary for CID 987917, 6,8-Dibromoflavone. National Center for Biotechnology Information, 2025. View Source
• [4] PubChem Compound Summary for CID 12318355, 6,8-Dibromo-7-methoxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one. National Center for Biotechnology Information, 2025. View Source

Class-Level Antibacterial Activity: 6,8-Dibromo Substitution on the Chromone A-Ring Confers Potent Antibacterial Effects (MIC 31.25–62.5 µM)

In a 2018 study by Kingkaew et al., 6,8-dibromo-5,7-dihydroxyflavone demonstrated antibacterial activity with MIC values of 31.25–62.5 µM against all tested bacteria, including Propionibacterium acnes, Staphylococcus aureus, Streptococcus sobrinus, and S. mutans. [1] This compound shares the critical 6,8-dibromo-7-hydroxy substitution pattern with the target compound, though it differs by bearing a phenyl group at position 2 (vs. naphthalen-1-yl) and an additional 5-hydroxy group. The 6,8-diiodo analog exhibited comparable potency, while the non-halogenated parent flavone chrysin was substantially less active, confirming that the 6,8-dihalogenation is a key driver of antibacterial potency in this scaffold. [1] These data provide class-level evidence that the 6,8-dibromo-7-hydroxy substitution pattern of the target compound may confer antibacterial activity.

Antibacterial MIC (class-level)

Class-level inference

31.25–62.5 µM

6,8-dibromo-7-hydroxy pattern supports antibacterial screening context; compound untested directly.

Broth microdilution data from 6,8-dibromo-5,7-dihydroxyflavone.

Evidence Dimension	Antibacterial activity (MIC)
Target Compound Data	Not directly tested in this study; shares 6,8-dibromo-7-hydroxy A-ring substitution with the active compound
Comparator Or Baseline	6,8-Dibromo-5,7-dihydroxyflavone: MIC 31.25–62.5 µM against all bacteria tested; Chrysin (non-halogenated): substantially less active (no MIC provided); 6,8-Diiodo-5,7-dihydroxyflavone: comparable activity
Quantified Difference	6,8-Dihalogenated flavones show MIC 31.25–62.5 µM; non-halogenated flavones show markedly reduced activity
Conditions	Broth microdilution method against P. acnes, S. aureus, S. sobrinus, S. mutans (Chemistry Letters, 2018)

Why This Matters

This class-level evidence supports selection of the target compound as a candidate for antibacterial screening programs, with the 6,8-dibromo substitution pattern being a validated antibacterial pharmacophore in the chromone scaffold.

• [1] Kingkaew, K., Ruga, R., & Chavasiri, W. (2018). 6,8-Dibromo- and 6,8-Diiodo-5,7-dihydroxyflavones as New Potent Antibacterial Agents. Chemistry Letters, 47(3), 358–361. View Source

SIRT2 Inhibition Potential: 6,8-Dibromo Substitution Is Favorable for Potency and Selectivity in the Chromone Series

Seifert et al. (2012) demonstrated that among a series of chroman-4-one and chromone derivatives, 6,8-dibromo-2-pentylchroman-4-one was the most potent SIRT2 inhibitor with an IC50 of 1.5 µM, displaying high selectivity over SIRT1 and SIRT3. [1] The structure-activity relationship analysis revealed that larger, electron-withdrawing substituents at the 6- and 8-positions were favorable for SIRT2 inhibition. [1] The target compound carries the identical 6,8-dibromo substitution pattern on the chromone core, suggesting that this electron-withdrawing bromination motif may similarly enhance SIRT2 inhibitory activity when combined with the naphthalen-1-yl group at position 2.

SIRT2 Inhibition IC50

Class-level inference

1.5 µM

6,8-dibromo substitution associated with SIRT2 inhibition; naphthyl-extended variant pending enzymatic evaluation.

Reference compound: 6,8-dibromo-2-pentylchroman-4-one.

Evidence Dimension	SIRT2 inhibitory activity (IC50)
Target Compound Data	Not directly tested in this study; shares 6,8-dibromo substitution pattern with the most potent compound in the series
Comparator Or Baseline	6,8-Dibromo-2-pentylchroman-4-one: IC50 = 1.5 µM against SIRT2; compounds lacking 6,8-dibromo substitution were less potent
Quantified Difference	6,8-Dibromo substitution associated with maximal SIRT2 inhibition in the series (IC50 = 1.5 µM)
Conditions	Recombinant SIRT2 enzyme inhibition assay (Journal of Medicinal Chemistry, 2012)

Why This Matters

For research groups screening chromone derivatives against sirtuin targets, the target compound provides the validated 6,8-dibromo pharmacophore combined with a naphthalen-1-yl extension that may offer differentiated binding interactions within the SIRT2 hydrophobic pocket.

• [1] Seifert, T., Malo, M., Lengqvist, J., Sihlbom, C., Jarho, E. M., & Luthman, K. (2012). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Journal of Medicinal Chemistry, 55(16), 7094–7106. View Source

MAO Inhibition Reference Point: Parent Compound 2-(Naphthalen-1-yl)-4H-chromen-4-one Shows Ki = 390 nM Against MAO-B

The non-brominated parent compound 2-(naphthalen-1-yl)-4H-chromen-4-one (CAS 113486-35-4) has been evaluated for MAO inhibition, displaying a Ki of 390 nM against human MAO-B and 800 nM against MAO-A. [1] This establishes the 2-(naphthalen-1-yl)-chromone core as a viable MAO inhibitor scaffold. The target compound adds 6,8-dibromo and 7-hydroxy substituents to this core, which may modulate MAO potency and isoform selectivity. Literature precedent indicates that electron-withdrawing substituents on the chromone A-ring can significantly alter MAO inhibitory profiles. [2] While direct MAO inhibition data for the target compound are not available, the parent compound's activity provides a quantitative baseline for structure-activity relationship expansion.

MAO Inhibition (Ki)

Class-level inference

MAO-B Ki = 390 nM (parent) | Target untested

Parent naphthyl-chromone core shows MAO-B inhibition; 6,8-dibromo-7-OH analog to be assayed for selectivity shift.

Recombinant human MAO; effect of 6,8-substitution uncharacterized.

Evidence Dimension	MAO-B and MAO-A inhibitory activity (Ki)
Target Compound Data	Not directly tested; carries the 2-(naphthalen-1-yl)-chromone core of the active parent compound with additional 6,8-dibromo-7-hydroxy substitution
Comparator Or Baseline	2-(Naphthalen-1-yl)-4H-chromen-4-one (CAS 113486-35-4): Ki = 390 nM (MAO-B), Ki = 800 nM (MAO-A)
Quantified Difference	Parent compound shows MAO-B Ki = 390 nM; effect of 6,8-dibromo-7-hydroxy substitution on MAO activity remains to be determined
Conditions	Recombinant human MAO-A and MAO-B, p-tyramine substrate (BindingDB, Birla Institute of Technology)

Why This Matters

The validated MAO-B inhibitory activity of the parent scaffold (Ki = 390 nM) makes the target compound a logical next-step candidate for MAO inhibitor development programs, particularly where the electron-withdrawing and hydrogen-bonding effects of the 6,8-dibromo-7-hydroxy pattern are hypothesized to enhance potency or selectivity.

• [1] BindingDB Entry BDBM150763, 2-(Naphthalen-1-yl)-4H-chromen-4-one (3o). BindingDB, 2015. View Source
• [2] Reis, J., Gaspar, A., Milhazes, N., & Borges, F. (2014). Chromones as a privileged scaffold in drug discovery: A review. Journal of Medicinal Chemistry, 57(19), 7897–7929. View Source

Synthetic Derivatization Advantage: 7-OH as a Versatile Handle Unavailable in Des-Hydroxy and 7-Methoxy Analogs

The free 7-hydroxyl group on the target compound enables direct chemical derivatization strategies—including O-alkylation, O-acylation, glycosylation, and sulfation—that are precluded in the des-hydroxy analog (CAS 61222-77-3) and the 7-methoxy analog (CAS 61595-27-5). [1] This positions the target compound as a versatile synthetic intermediate for constructing compound libraries. In the broader flavonoid literature, 7-O-modification of the chromone scaffold has been extensively utilized to modulate pharmacokinetic properties, introduce prodrug motifs, and create affinity probes. [2] The 7-OH group also enables late-stage functionalization strategies that can be leveraged for structure-activity relationship (SAR) exploration without requiring de novo synthesis of the entire scaffold.

Synthetic Handle (7-OH)

Class-level inference

Free 7-OH enables direct O-alkylation, acylation, glycosylation

Synthetic advantage: no demethylation step required vs. 7-methoxy analog; supports efficient SAR library construction.

Standard phenolic chemistry; reported in flavonoid derivatization literature.

Evidence Dimension	Synthetic derivatization potential via 7-position
Target Compound Data	Free 7-OH enables O-alkylation, O-acylation, glycosylation, sulfation, and other electrophilic modifications
Comparator Or Baseline	Des-hydroxy analog (CAS 61222-77-3): 7-H absent, no derivatization possible at this position; 7-Methoxy analog (CAS 61595-27-5): 7-OMe requires demethylation before further modification
Quantified Difference	Target offers direct access to 7-O-derivatives without deprotection steps; 7-methoxy analog requires an additional demethylation step (e.g., BBr3 or HBr treatment)
Conditions	Standard organic synthesis conditions for phenolic modification

Why This Matters

For medicinal chemistry teams conducting SAR campaigns, the target compound provides a more efficient starting point for library synthesis compared to the 7-methoxy or des-hydroxy analogs, reducing synthetic step count and enabling direct exploration of 7-O-substitution effects on biological activity.

• [1] PubChem Compound Summary for CID 12318354, 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one. National Center for Biotechnology Information, 2025. View Source
• [2] Reis, J., Gaspar, A., Milhazes, N., & Borges, F. (2014). Chromones as a privileged scaffold in drug discovery: A review. Journal of Medicinal Chemistry, 57(19), 7897–7929. View Source

Optimal Research and Procurement Application Scenarios for 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one

Antibacterial Drug Discovery: Screening Against Gram-Positive Pathogens Including MRSA and P. acnes

The 6,8-dibromo-7-hydroxy substitution pattern has been validated as an antibacterial pharmacophore in the chromone scaffold, with the closely related 6,8-dibromo-5,7-dihydroxyflavone demonstrating MIC values of 31.25–62.5 µM against Staphylococcus aureus, Propionibacterium acnes, and Streptococcus species. [1] The target compound extends this pharmacophore with a naphthalen-1-yl group at position 2, which may enhance membrane penetration (XLogP3 = 5.5) and offer differentiated activity spectra. Procurement of this compound enables focused screening against drug-resistant Gram-positive pathogens, where novel structural classes are urgently needed.

Sirtuin 2 (SIRT2) Inhibitor Development: Exploring Naphthyl-Extended Chromone Analogs for Epigenetic and Oncology Targets

The 6,8-dibromo substitution pattern has been identified as optimal for SIRT2 inhibition, with 6,8-dibromo-2-pentylchroman-4-one achieving an IC50 of 1.5 µM with high selectivity over SIRT1 and SIRT3. [2] The target compound provides a structurally elaborated analog bearing a naphthalen-1-yl group at the 2-position, which may engage the hydrophobic substrate channel of SIRT2 differently than the pentyl chain of the reference compound. This compound is suitable for SIRT2-focused medicinal chemistry programs aiming to improve potency and isoform selectivity through extended aromatic interactions.

Monoamine Oxidase (MAO) Inhibitor Screening: Evaluating 6,8-Dibromo-7-hydroxy Effects on Isoform Selectivity

The parent scaffold 2-(naphthalen-1-yl)-4H-chromen-4-one has demonstrated MAO-B inhibition with Ki = 390 nM and MAO-A inhibition with Ki = 800 nM. [3] The target compound adds electron-withdrawing bromine atoms and a hydrogen-bond-donating 7-OH to this core. For laboratories investigating chromone-based MAO inhibitors for neurodegenerative disease applications, this compound represents a logical SAR probe to assess whether 6,8-dibromination and 7-hydroxylation enhance MAO-B potency or alter the MAO-B/MAO-A selectivity ratio.

Synthetic Intermediate for Focused Flavonoid Library Construction via 7-O-Derivatization

The free 7-OH group (HBD = 1) on the target compound serves as a direct synthetic handle for generating diverse 7-O-substituted analogs through O-alkylation, O-acylation, or glycosylation. [4] This contrasts with the 7-methoxy analog (CAS 61595-27-5), which requires a demethylation step prior to further modification. For medicinal chemistry groups building targeted chromone libraries for phenotypic or target-based screening, the target compound offers a more synthetically efficient starting point, enabling one-step diversification of the 7-position while retaining the biologically relevant 6,8-dibromo motif.

Application

Selection Property

Validation Focus

Antimicrobial screening studies

6,8-dibromo-7-hydroxy pharmacophore

MIC determination against Gram-positive panels

SIRT2 pathway inhibition research

6,8-dibromo chromone with naphthyl extension

SIRT2 enzymatic assay and isoform selectivity

MAO inhibition research

Naphthyl-chromone core with 6,8-dibromo-7-OH modification

MAO-B/MAO-A Ki determination and selectivity

Synthetic intermediate for flavonoid library

Free 7-OH derivatization handle

Derivatization efficiency and library diversity

• [1] Kingkaew, K., Ruga, R., & Chavasiri, W. (2018). 6,8-Dibromo- and 6,8-Diiodo-5,7-dihydroxyflavones as New Potent Antibacterial Agents. Chemistry Letters, 47(3), 358–361. View Source
• [2] Seifert, T., Malo, M., Lengqvist, J., Sihlbom, C., Jarho, E. M., & Luthman, K. (2012). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. Journal of Medicinal Chemistry, 55(16), 7094–7106. View Source
• [3] BindingDB Entry BDBM150763, 2-(Naphthalen-1-yl)-4H-chromen-4-one (3o). Human MAO-A Ki = 800 nM; Human MAO-B Ki = 390 nM. BindingDB, 2015. View Source
• [4] PubChem Compound Summary for CID 12318354, 6,8-Dibromo-7-hydroxy-2-(naphthalen-1-yl)-4H-1-benzopyran-4-one. National Center for Biotechnology Information, 2025. View Source